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Compound of Interest

Compound Name: Protein kinase inhibitor 14

Cat. No.: B15586941 Get Quote

A deep dive into the molecular interactions, experimental validation, and signaling pathways of

protein kinase inhibitors is crucial for the development of targeted therapeutics. However, the

designation "Protein kinase inhibitor 14" is not a recognized nomenclature for a specific

compound in publicly available scientific literature. To provide a comprehensive technical guide,

further details are required to identify the specific inhibitor in question.

Protein kinases are a large family of enzymes that play a critical role in cellular signaling by

catalyzing the phosphorylation of proteins.[1][2][3] Dysregulation of kinase activity is a hallmark

of many diseases, including cancer, inflammatory disorders, and neurodegenerative conditions,

making them a prime target for drug discovery.[1][2][4] The development of small molecule

inhibitors that can selectively target specific kinases has revolutionized modern medicine.[5][6]

A thorough understanding of the structure-activity relationship (SAR) is fundamental to the

design and optimization of potent and selective kinase inhibitors.[7][8] SAR studies explore

how the chemical structure of a molecule relates to its biological activity, providing a roadmap

for medicinal chemists to enhance desirable properties such as potency, selectivity, and

pharmacokinetic profiles, while minimizing off-target effects.[7][8]

To generate a detailed technical guide on the SAR of a specific protein kinase inhibitor,

information such as its chemical name, common name (e.g., trade name), Chemical Abstracts

Service (CAS) registry number, or the specific protein kinase it targets is essential. This

information would allow for a targeted search of scientific databases to gather the necessary

data on:
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Quantitative Inhibitory Activity: Data such as IC50 (half-maximal inhibitory concentration) and

Ki (inhibition constant) values for the parent compound and its analogs against the target

kinase and other related kinases.

Co-crystal Structures: X-ray crystallography data revealing the binding mode of the inhibitor

within the kinase's active site, highlighting key molecular interactions.

Experimental Assays: Detailed protocols for the biochemical and cellular assays used to

determine inhibitory activity and cellular effects.

Signaling Pathways: Information on the specific cellular signaling pathways modulated by the

inhibitor.

Without this specific information, a meaningful and accurate technical guide on "Protein
kinase inhibitor 14" cannot be produced. Researchers, scientists, and drug development

professionals are encouraged to provide more specific details about the inhibitor of interest to

enable the generation of a comprehensive and valuable resource.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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